Cas no 2639398-99-3 (tert-butyl (4R)-2-2-(trifluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylate)

• Product Name: tert-butyl (4R)-2-2-(trifluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylate
• CAS No: 2639398-99-3
• MF: C₁₅H₁₈F₃NO₃S
• MW: 349.368533611298
• CID: 5664944
• PubChem ID: 165902626
• Update Time: 2025-10-28

tert-butyl (4R)-2-2-(trifluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4R)-2-[2-(trifluoromethoxy)phenyl]-1,3-thiazolidine-4-carboxylate
• 2639398-99-3
• EN300-27724580
• tert-butyl (4R)-2-2-(trifluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylate

• Inchi： 1S/C15H18F3NO3S/c1-14(2,3)22-13(20)10-8-23-12(19-10)9-6-4-5-7-11(9)21-15(16,17)18/h4-7,10,12,19H,8H2,1-3H3/t10-,12?/m0/s1
• InChI Key： RXHWWDDLLLZOLW-NUHJPDEHSA-N
• SMILES： S1C[C@@H](C(=O)OC(C)(C)C)NC1C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Exact Mass: 349.09594910g/mol
• Monoisotopic Mass: 349.09594910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 72.9Ų

Additional information on tert-butyl (4R)-2-2-(trifluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylate

tert-butyl (4R)-2-2-(trifluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylate: A Comprehensive Overview

The compound tert-butyl (4R)-2-2-(trifluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylate (CAS No. 2639398-99-3) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which includes a tert-butyl group, a thiazolidine ring system, and a trifluoromethoxyphenyl substituent. The stereochemistry at the 4R position further adds complexity and specificity to its properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as asymmetric catalysis and direct arylation. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery. The thiazolidine ring system is particularly interesting due to its ability to act as a bioisostere for other heterocyclic structures, making it a valuable component in medicinal chemistry.

One of the most notable features of tert-butyl (4R)-2-2-(trifluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylate is its potential as a lead compound in the development of novel therapeutics. Studies have shown that the trifluoromethoxyphenyl group enhances the compound's pharmacokinetic properties, such as absorption and bioavailability. This makes it an attractive candidate for targeting diseases where drug delivery efficiency is critical.

Moreover, the tert-butyl group plays a crucial role in stabilizing the molecule's conformation, which is essential for maintaining its biological activity. This stabilization is particularly important in dynamic combinatorial chemistry, where molecules are subjected to various physiological conditions. The combination of these structural elements results in a compound with exceptional versatility and adaptability in chemical reactions.

In terms of applications, this compound has been extensively studied for its potential in anti-inflammatory, antitumor, and antimicrobial therapies. For instance, recent research has highlighted its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a novel anti-inflammatory agent. Additionally, preclinical studies have demonstrated promising results in tumor models, indicating its potential role in oncology.

The synthesis of tert-butyl (4R)-2-2-(trifluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylate involves a multi-step process that incorporates advanced techniques such as Stille coupling and Suzuki-Miyaura cross-coupling. These methods not only ensure high yields but also allow for precise control over the stereochemistry at the 4R position. The use of these methodologies aligns with current trends toward greener and more sustainable chemical processes.

From an analytical standpoint, this compound has been thoroughly characterized using state-of-the-art techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided detailed insights into its molecular structure and stereochemistry, further validating its potential as a lead compound in drug discovery.

In conclusion, tert-butyl (4R)-2-2-(trifluoromethoxy)phenyl-1,3-thiazolidine-4-carboxylate represents a significant advancement in organic synthesis and drug development. Its unique structure, combined with cutting-edge synthetic methodologies and promising biological activities, positions it as a key player in the future of pharmaceutical research.